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Compound of Interest

Compound Name: Methyl N-boc-3-chloro-L-alaninate

Cat. No.: B041064

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and synthetic
applications of Methyl N-(tert-butoxycarbonyl)-3-chloro-L-alaninate. The information is intended
to support researchers, scientists, and professionals in the field of drug development and
medicinal chemistry.

Chemical Identification and Properties

Methyl N-boc-3-chloro-L-alaninate is a chiral building block commonly utilized as a drug
intermediate in the synthesis of various active pharmaceutical ingredients.[1][2][3] Its structure
combines a protected amino group (Boc) and a reactive chloromethyl side chain, making it a
versatile precursor for further chemical modifications.
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Property Value Source
CAS Number 651035-84-6 ChemicalBook
Molecular Formula CoH16CINOa ChemicalBook
Molecular Weight 237.68 g/mol ChemicalBook
methyl (2R)-2-[(tert-
IUPAC Name butoxycarbonyl)amino]-3- Fluorochem
chloropropanoate
Methyl N-boc-3-chloro-L-
alaninate, (R)-methyl 2-((tert- ]
Synonyms ) ChemicalBook
butoxycarbonyl)amino)-3-
chloropropanoate
Appearance No data available N/A
Purity >98% Fluorochem

Safety and Hazard Information

The following tables summarize the known safety and hazard information for Methyl N-boc-3-

chloro-L-alaninate. It is imperative to handle this compound in accordance with good

laboratory practices and to consult the full Safety Data Sheet (SDS) before use.

GHS Hazard Classification
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. . Hazard

Hazard Class Category Pictogram Signal Word

Statement
Acute Toxicity, ) H302: Harmful if

GHSO07 Warning

Oral swallowed
Skin

H315: Causes
Corrosion/Irritatio 2 GHSO07 Warning o

skin irritation
n
Serious Eye H319: Causes
Damage/Eye 2 GHSO07 Warning serious eye
Irritation irritation
Specific target
organ toxicity — H335: May
single exposure 3 GHSO07 Warning cause respiratory
(Respiratory tract irritation
irritation)

Data sourced from Fluorochem.
Precautionary Statements
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Type Code Statement

Do not breathe
Prevention P260 dust/fume/gas/mist/vapours/sp

ray.

_ Wash hands thoroughly after
Prevention P264
handling.

Do not eat, drink or smoke
Prevention P270 ] )
when using this product.

] Use only outdoors or in a well-
Prevention P271 )
ventilated area.

Wear protective
Prevention P280 gloves/protective clothing and

eye/face protection.

IF SWALLOWED: Immediately
Response P301+P310 call a POISON
CENTER/doctor.

IF SWALLOWED: Rinse
Response P301+P330+P331 mouth. Do NOT induce

vomiting.

IF ON SKIN (or hair): Take off
Response P303+P361+P353 immediately all contaminated
clothing.

Data sourced from Fluorochem.

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move victim to fresh air. If breathing is difficult,
give oxygen. If not breathing, give artificial
respiration and seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.
Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact

Rinse with pure water for at least 15 minutes

and consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.

Data sourced from ChemicalBook.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity and safety of Methyl N-boc-3-

chloro-L-alaninate.

Aspect

Recommendation

Handling

Handle in a well-ventilated place. Wear suitable
protective clothing, including chemical-
impermeable gloves and safety goggles. Avoid
contact with skin and eyes. Avoid the formation
of dust and aerosols. Use non-sparking tools
and prevent fire caused by electrostatic

discharge.

Storage

Store the container tightly closed in a dry, cool,
and well-ventilated place. Keep away from

foodstuff containers and incompatible materials.
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Data sourced from ChemicalBook.

Experimental Protocol: Synthesis of N-Boc-L-
aziridine-2-carboxylate Methyl Ester

The following is a representative experimental protocol illustrating a potential synthetic
application of Methyl N-boc-3-chloro-L-alaninate. This procedure describes the base-
mediated intramolecular cyclization to form the corresponding aziridine.

Objective: To synthesize Methyl N-(tert-butoxycarbonyl)-L-aziridine-2-carboxylate from Methyl
N-(tert-butoxycarbonyl)-3-chloro-L-alaninate.

Materials:

» Methyl N-(tert-butoxycarbonyl)-3-chloro-L-alaninate
e Potassium tert-butoxide (t-BuOK)

¢ Anhydrous Tetrahydrofuran (THF)

o Saturated aqueous ammonium chloride (NH4Cl) solution
o Ethyl acetate (EtOAC)

e Brine (saturated aqueous NaCl solution)

¢ Anhydrous sodium sulfate (Na2S0a)

e Round-bottom flask

e Magnetic stirrer and stir bar

» Nitrogen or Argon inert atmosphere setup

e Separatory funnel

 Rotary evaporator
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Procedure:

Reaction Setup: A dry round-bottom flask is charged with Methyl N-boc-3-chloro-L-
alaninate (1.0 eq). Anhydrous THF is added to dissolve the starting material under an inert
atmosphere of nitrogen. The solution is cooled to 0 °C using an ice bath.

Addition of Base: Potassium tert-butoxide (1.1 eq) is added portion-wise to the stirred
solution at 0 °C. The reaction mixture is stirred at this temperature for 1 hour and then
allowed to warm to room temperature.

Reaction Monitoring: The progress of the reaction is monitored by Thin Layer
Chromatography (TLC) until the starting material is consumed.

Work-up: The reaction is quenched by the slow addition of saturated aqueous NHaCl
solution. The aqueous layer is extracted three times with ethyl acetate.

Purification: The combined organic layers are washed with brine, dried over anhydrous
NazS0a, filtered, and concentrated under reduced pressure using a rotary evaporator.

Characterization: The resulting crude product, Methyl N-(tert-butoxycarbonyl)-L-aziridine-2-
carboxylate, can be further purified by column chromatography on silica gel if necessary. The
structure and purity of the final product should be confirmed by analytical techniques such as
'H NMR, 8C NMR, and mass spectrometry.

Diagrams

The following diagrams illustrate key aspects of handling and synthesis.
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Hazard Identification First Aid Response
[HSSS May cause respiratory irritatior} > Enhalation Move to fresh air, provide oxygen if needed, seek medical attentiorD
[H319 Causes serious eye irritatior) >(Eye Contact | Rinse with water for 15 minutes, seek medical attentiorD
[H315 Causes skin irritatiorD [Skin Contact | Wash with soap and water, remove contaminated clothinga
(H302 Harmful if swallowed) =>| Ingestion | Rinse mouth, seek immediate medical attentiorD

Click to download full resolution via product page

Caption: Hazard identification and corresponding first aid measures.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b041064?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Dissolve Reactant in THF

Cool to 0 °C

Add Potassium tert-butoxide

:

Stir at 0 °C, then warm to RT

Reaction Complete

[Quench with aqg. NH4CD
[Extract with Ethyl Acetate]
[Wash with Brine & Dry (Na2$O4D

Goncentrate in VaCU(D

Purify by Column Chromatography

End: Characterize Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Methyl N-(tert-Butoxycarbonyl)-3-
chloro-L-alaninate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041064#methyl-n-boc-3-chloro-l-alaninate-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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